Cas no 39864-15-8 (nonanediyl diacetate)

• Product Name: nonanediyl diacetate
• CAS No: 39864-15-8
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 924984
• PubChem ID: 162000
• Update Time: 2025-04-19

nonanediyl diacetate Chemical and Physical Properties

Names and Identifiers

• nonanediyl diacetate
• Jasmonyl
• nonane-1,1-diyl diacetate
• Nonanediol, diacetate
• Nonanediol-1,3 acetate
• 286454-43-1
• 1-acetyloxynonyl acetate
• 1,1-nonanediol, diacetate
• AKOS040753305
• 1,1-Nonanediol, 1,1-diacetate
• 39864-15-8
• 1-(ACETYLOXY)NONYL ACETATE
• (2r,7s)-diacetoxynonane
• DTXSID50966869
• Nonanediol diacetate
• 5244-88-2
• ZALVGSSYVAPZDA-UHFFFAOYSA-N
• A5X7XPJ83Z
• SCHEMBL10903572
• EINECS 254-661-7
• NS00013035

• Inchi： 1S/C13H24O4/c1-4-5-6-7-8-9-10-13(16-11(2)14)17-12(3)15/h13H,4-10H2,1-3H3
• InChI Key： ZALVGSSYVAPZDA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCCCCCCC)OC(C)=O

Computed Properties

• Exact Mass: 244.16752
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.9902 (rough estimate)
• Boiling Point: 307.25°C (rough estimate)
• Refractive Index: 1.4351 (estimate)
• PSA: 52.6